Cas no 1396800-75-1 (N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylthiophene-3-carboxamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylthiophene-3-carboxamide
• CAS No: 1396800-75-1
• MF: C₁₈H₂₁N₃OS
• MW: 327.44384264946
• CID: 6022528
• PubChem ID: 71780296
• Update Time: 2025-07-01

N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylthiophene-3-carboxamide
• VU0644086-1
• N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-3-carboxamide
• N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]thiophene-3-carboxamide
• N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)thiophene-3-carboxamide
• F5476-0527
• AKOS024509621
• 1396800-75-1

• Inchi： 1S/C18H21N3OS/c1-20(2)17(10-19-18(22)13-8-9-23-12-13)15-11-21(3)16-7-5-4-6-14(15)16/h4-9,11-12,17H,10H2,1-3H3,(H,19,22)
• InChI Key： WXDPDVSVLVZSNM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC(C1=CN(C)C2C=CC=CC1=2)N(C)C)=O

Computed Properties

• Exact Mass: 327.14053348g/mol
• Monoisotopic Mass: 327.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylthiophene-3-carboxamide

N-2-(Dimethylamino)-2-(1-Methyl-1H-Indol-3-Yl)Ethylthiophene-3-Carboxamide: A Comprehensive Overview

N-2-(Dimethylamino)-2-(1-Methyl-1H-Indol-3-Yl)Ethylthiophene-3-Carboxamide (CAS No. 1396800-75-1) is a complex organic compound with a unique structure that combines elements of indole, thiophene, and amide functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule's structure is characterized by a thiophene ring fused with an indole moiety, further substituted with a dimethylamino group and a carboxamide functional group. These structural features contribute to its intriguing chemical properties and reactivity.

The synthesis of N-2-(Dimethylamino)-2-(1-Methyl-1H-Indol-3-Yl)Ethylthiophene-3-Carboxamide involves a series of carefully designed organic reactions. Researchers have employed methodologies such as Suzuki coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution to construct the molecule. The use of these advanced techniques highlights the compound's importance in modern organic synthesis. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production.

One of the most notable aspects of this compound is its pharmacological activity. Preclinical studies have demonstrated that N-2-(Dimethylamino)-2-(1-Methyl-1H-Indol-3-Yl)Ethylthiophene-3-Carboxamide exhibits potent anti-inflammatory and antioxidant properties. These findings suggest its potential as a therapeutic agent in treating conditions such as neurodegenerative diseases, cardiovascular disorders, and chronic inflammatory diseases. Furthermore, the compound has shown selectivity towards certain cellular targets, which is crucial for minimizing off-target effects and improving drug efficacy.

In addition to its pharmacological applications, N-2-(Dimethylamino)-2-(1-Methyl-1H-Indol-3-Yl)Ethylthiophene-3-Carboxamide has been explored for its electronic properties. The thiophene ring in the molecule contributes to its conjugated system, making it a promising candidate for use in organic electronics. Recent research has investigated its potential as a component in organic photovoltaic devices (OPVs) and light-emitting diodes (OLEDs). The compound's ability to absorb visible light and efficiently transport charges makes it a valuable material for these applications.

The environmental impact of N